Cas no 892414-47-0 (3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine structure
892414-47-0 structure
Product Name:3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:892414-47-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD12024500
CID:1083571
PubChem ID:11586410
Update Time:2024-10-26

3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
    • 3-(trifluoromethyl)-7-azaindole
    • 3-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
    • 3-Trifluoromethyl-7-azaindole
    • 3-TRIFLUOROMETHYLPYRROLO[2,3-B]PYRIDINE
    • FMBOCDMQFPVIJC-UHFFFAOYSA-N
    • 9031AF
    • PB26756
    • FCH1163234
    • AB1010338
    • ST24041690
    • A843100
    • 3-(Trifluoromethyl);-1H-pyrrolo[2,3-b]pyridine
    • 3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 3-Trifluoromethyl 7-azaindole
    • DB-024649
    • 892414-47-0
    • MFCD12024500
    • AS-38567
    • SY098660
    • DTXSID60468980
    • CS-M2167
    • AKOS015919239
    • SCHEMBL423854
    • MDL: MFCD12024500
    • Inchi: 1S/C8H5F3N2/c9-8(10,11)6-4-13-7-5(6)2-1-3-12-7/h1-4H,(H,12,13)
    • InChI Key: FMBOCDMQFPVIJC-UHFFFAOYSA-N
    • SMILES: FC(C1C2C(=NC=CC=2)NC=1)(F)F

Computed Properties

  • Exact Mass: 186.04048265g/mol
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)

3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Security Information

3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  24 h, rt
1.2 Reagents: Dichloromethane
Reference
A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes
Dang-Nguyen, Ashley; Legaspi, Kristine C.; McCarty, Connor T.; Smith, Diane K. ; Gustafson, Jeffrey, Organic Letters, 2023, 25(26), 4898-4902

Production Method 2

Reaction Conditions
1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ;  24 h, 25 °C
Reference
Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes
Meucci, Elizabeth A.; Nguyen, Shay N.; Camasso, Nicole M.; Chong, Eugene ; Ariafard, Alireza ; et al, Journal of the American Chemical Society, 2019, 141(32), 12872-12879

Production Method 3

Reaction Conditions
1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ;  18 h, rt
Reference
Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents
Shreiber, Scott T. ; Vicic, David A., Angewandte Chemie, 2021, 60(33), 18162-18167

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 5.7, cooled
Reference
Improved Synthesis of the Selective Rho-Kinase Inhibitor 6-Chloro-N4-{3,5-difluoro-4-[(3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]phenyl}pyrimidin-2,4-diamine
Schirok, Hartmut; Paulsen, Holger; Kroh, Walter; Chen, Gang; Gao, Ping, Organic Process Research & Development, 2010, 14(1), 168-173

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Dichloromethane ;  rt → 0 °C; 2 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 6, rt
Reference
Synthesis and derivatization of 3-perfluoroalkyl-substituted 7-azaindoles
Schirok, Hartmut; Figueroa-Perez, Santiago; Thutewohl, Michael; Paulsen, Holger; Kroh, Walter; et al, Synthesis, 2007, (2), 251-258

3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Raw materials

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